Cas no 32483-15-1 (Ac-Leu-NHMe)

• Product Name: Ac-Leu-NHMe
• CAS No: 32483-15-1
• MF: C₉H₁₈N₂O₂
• MW: 186.251422405243
• MDL: MFCD00038290
• CID: 293649
• PubChem ID: 6950977
• Update Time: 2025-05-20

Ac-Leu-NHMe Chemical and Physical Properties

Names and Identifiers

• Pentanamide,2-(acetylamino)-N,4-dimethyl-, (2S)-
• (2S)-2-acetamido-N,4-dimethylpentanamide
• Ac-Leu-NHMe
• Acetyl-L-leucine methyl amide
• N-acetyl-L-leucine methylamide
• N-Acetyl-L-leucin-methylamid
• N-Acetyl-N'-methyl-L-leucylamide
• (2S)-2-(acetylamino)-N,4-dimethylpentanamide
• AS-49247
• CS-0212796
• Ac-L-Leu-NHMe
• DL-Acetylleucine N-methylamide
• 32483-15-1
• DTXSID40426220
• (S)-2-Acetamido-N,4-dimethylpentanamide
• n-acetyl-leucine-methylamide
• AKOS006272049
• SCHEMBL14198796
• J-018756
• FD21930
• MFCD00038290
• CHEMBL5316214

• MDL： MFCD00038290
• Inchi： 1S/C9H18N2O2/c1-6(2)5-8(9(13)10-4)11-7(3)12/h6,8H,5H2,1-4H3,(H,10,13)(H,11,12)/t8-/m0/s1
• InChI Key： GFQFFCFJVLJXRY-QMMMGPOBSA-N
• SMILES： O=C([C@H](CC(C)C)NC(C)=O)NC

Computed Properties

• Exact Mass: 186.13700
• Monoisotopic Mass: 186.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Density: 0.981
• Boiling Point: 409 °C at 760 mmHg
• Flash Point: 176.4 °C
• Refractive Index: 1.449
• PSA: 58.20000
• LogP: 1.06500

Ac-Leu-NHMe Security Information

• Storage Condition：Store in cold storage.

Additional information on Ac-Leu-NHMe

Ac-Leu-NHMe: A Comprehensive Overview

Ac-Leu-NHMe, also known by its CAS number 32483-15-1, is a compound of significant interest in the fields of organic chemistry and peptide synthesis. This compound is a derivative of leucine, a naturally occurring amino acid, and is widely used in the construction of peptides due to its unique properties. The molecule consists of an acetylated leucine residue with a methylated amine group, making it a valuable building block in the synthesis of bioactive molecules.

The Ac-Leu-NHMe structure is characterized by its acetyl group attached to the alpha carbon of leucine, which provides stability to the molecule. The methyl group on the amine terminus further enhances its versatility in peptide assembly. Recent studies have highlighted the importance of such modified amino acids in creating bioactive peptides with enhanced stability and specificity. For instance, researchers have demonstrated that Ac-Leu-NHMe can be incorporated into peptide sequences to improve their resistance to enzymatic degradation, making them more effective in therapeutic applications.

In terms of synthesis, Ac-Leu-NHMe is typically prepared through a multi-step process involving the acetylation of leucine followed by methylation of the amine group. This process requires precise control over reaction conditions to ensure high purity and yield. The compound is often used in solid-phase peptide synthesis (SPPS), where its stability and reactivity make it an ideal choice for constructing complex peptide chains. Recent advancements in SPPS techniques have further optimized the use of Ac-Leu-NHMe, enabling the synthesis of longer and more intricate peptides with greater efficiency.

The application of Ac-Leu-NHMe extends beyond peptide synthesis. It has been utilized in the development of bioconjugates, where its ability to form stable bonds with other biomolecules is highly advantageous. For example, studies have shown that Ac-Leu-NHMe can be incorporated into antibody-drug conjugates (ADCs) to enhance their targeting capabilities and reduce off-target effects. This has significant implications for cancer therapy, where precise drug delivery is critical.

Moreover, Ac-Leu-NHMe has been explored as a component in vaccines and immunotherapies. Its role in modulating immune responses has been a focus of recent research, with findings suggesting that peptides containing Ac-Leu-NHMe can elicit stronger and more specific immune reactions. This potential application underscores the importance of understanding the immunological properties of modified amino acids like Ac-Leu-NHMe.

In conclusion, Ac-Leu-NHMe (CAS No: 32483-15-1) is a versatile compound with a wide range of applications in peptide synthesis, drug delivery, and immunotherapy. Its unique chemical properties and compatibility with modern synthetic techniques make it an essential tool for researchers in various scientific disciplines. As ongoing studies continue to uncover new uses for this compound, its role in advancing biomedical research and therapeutic development is likely to grow even further.